N-(4-methoxyphenyl)-2-(3-pyridin-2-yloxyphenoxy)acetamide

• IUPAC Name: N-(4-methoxyphenyl)-2-(3-pyridin-2-yloxyphenoxy)acetamide
• InChI: InChI=1S/C20H18N2O4/c1-24-16-10-8-15(9-11-16)22-19(23)14-25-17-5-4-6-18(13-17)26-20-7-2-3-12-21-20/h2-13H,14H2,1H3,(H,22,23)
• InChI Key: GGQFDKHRKYJTJE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)COC2=CC(=CC=C2)OC3=CC=CC=N3
• Molecular Formula: C20H18N2O4
• Molecular Weight: 350.4 g/mol

Description

N-(4-methoxyphenyl)-2-(3-pyridin-2-yloxyphenoxy)acetamide, also known as MPAPA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. MPAPA is a small molecule that belongs to the class of compounds called acetamides. It has been shown to have promising activity against various diseases, including cancer, inflammation, and neurological disorders.

Mechanism of Action

The mechanism of action of N-(4-methoxyphenyl)-2-(3-pyridin-2-yloxyphenoxy)acetamide is not fully understood. However, it has been proposed that N-(4-methoxyphenyl)-2-(3-pyridin-2-yloxyphenoxy)acetamide exerts its therapeutic effects by modulating various signaling pathways. For example, N-(4-methoxyphenyl)-2-(3-pyridin-2-yloxyphenoxy)acetamide has been shown to inhibit the Akt/mTOR signaling pathway, which is involved in cell growth and survival. N-(4-methoxyphenyl)-2-(3-pyridin-2-yloxyphenoxy)acetamide has also been found to activate the Nrf2/ARE signaling pathway, which is involved in antioxidant defense and cellular detoxification.
Biochemical and Physiological Effects:
N-(4-methoxyphenyl)-2-(3-pyridin-2-yloxyphenoxy)acetamide has been shown to have various biochemical and physiological effects. It has been found to reduce the levels of reactive oxygen species (ROS) and lipid peroxidation, which are markers of oxidative stress. N-(4-methoxyphenyl)-2-(3-pyridin-2-yloxyphenoxy)acetamide has also been shown to increase the levels of glutathione, which is an important antioxidant molecule. In addition, N-(4-methoxyphenyl)-2-(3-pyridin-2-yloxyphenoxy)acetamide has been found to reduce the levels of pro-inflammatory cytokines, such as TNF-α and IL-6.

Advantages and Limitations for Lab Experiments

N-(4-methoxyphenyl)-2-(3-pyridin-2-yloxyphenoxy)acetamide has several advantages for lab experiments. It is a small molecule that can easily penetrate cell membranes and reach its target site. N-(4-methoxyphenyl)-2-(3-pyridin-2-yloxyphenoxy)acetamide is also stable and can be easily synthesized in large quantities. However, N-(4-methoxyphenyl)-2-(3-pyridin-2-yloxyphenoxy)acetamide has some limitations for lab experiments. It has poor solubility in water, which can limit its bioavailability. In addition, N-(4-methoxyphenyl)-2-(3-pyridin-2-yloxyphenoxy)acetamide can interact with other molecules in the cell, which can affect its activity and specificity.

Future Directions

N-(4-methoxyphenyl)-2-(3-pyridin-2-yloxyphenoxy)acetamide has shown promising results in preclinical studies, and further research is needed to determine its potential as a therapeutic agent. Some future directions for N-(4-methoxyphenyl)-2-(3-pyridin-2-yloxyphenoxy)acetamide research include:
1. Investigating the pharmacokinetics and pharmacodynamics of N-(4-methoxyphenyl)-2-(3-pyridin-2-yloxyphenoxy)acetamide in animal models and humans.
2. Developing novel formulations of N-(4-methoxyphenyl)-2-(3-pyridin-2-yloxyphenoxy)acetamide to improve its solubility and bioavailability.
3. Studying the efficacy of N-(4-methoxyphenyl)-2-(3-pyridin-2-yloxyphenoxy)acetamide in various animal models of cancer, inflammation, and neurological disorders.
4. Investigating the safety and toxicity of N-(4-methoxyphenyl)-2-(3-pyridin-2-yloxyphenoxy)acetamide in animal models and humans.
5. Identifying the molecular targets of N-(4-methoxyphenyl)-2-(3-pyridin-2-yloxyphenoxy)acetamide and elucidating its mechanism of action.
6. Conducting clinical trials to evaluate the efficacy of N-(4-methoxyphenyl)-2-(3-pyridin-2-yloxyphenoxy)acetamide in humans with various diseases.
Conclusion:
In conclusion, N-(4-methoxyphenyl)-2-(3-pyridin-2-yloxyphenoxy)acetamide is a small molecule that has gained significant attention in scientific research due to its potential therapeutic properties. N-(4-methoxyphenyl)-2-(3-pyridin-2-yloxyphenoxy)acetamide has been shown to have anticancer, anti-inflammatory, and neuroprotective effects. However, further research is needed to determine its potential as a therapeutic agent. N-(4-methoxyphenyl)-2-(3-pyridin-2-yloxyphenoxy)acetamide has several advantages for lab experiments, but also has some limitations. Future research directions for N-(4-methoxyphenyl)-2-(3-pyridin-2-yloxyphenoxy)acetamide include investigating its pharmacokinetics and pharmacodynamics, developing novel formulations, studying its efficacy in animal models, identifying its molecular targets, and conducting clinical trials.

Synthesis Methods

The synthesis of N-(4-methoxyphenyl)-2-(3-pyridin-2-yloxyphenoxy)acetamide involves the reaction of 4-methoxyphenylamine with 3-pyridin-2-yloxyphenol in the presence of acetic anhydride and pyridine. The resulting intermediate is then reacted with chloroacetyl chloride to obtain N-(4-methoxyphenyl)-2-(3-pyridin-2-yloxyphenoxy)acetamide. The synthesis of N-(4-methoxyphenyl)-2-(3-pyridin-2-yloxyphenoxy)acetamide has been optimized to achieve high yields and purity.

Scientific Research Applications

N-(4-methoxyphenyl)-2-(3-pyridin-2-yloxyphenoxy)acetamide has been extensively studied for its potential therapeutic applications. It has been shown to have anticancer activity by inhibiting the growth of cancer cells and inducing apoptosis. N-(4-methoxyphenyl)-2-(3-pyridin-2-yloxyphenoxy)acetamide has also been found to have anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. In addition, N-(4-methoxyphenyl)-2-(3-pyridin-2-yloxyphenoxy)acetamide has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.